Cas no 2171710-03-3 (2-cyclopropyl-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidoacetic acid)

• Product Name: 2-cyclopropyl-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidoacetic acid
• CAS No: 2171710-03-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5891205
• PubChem ID: 165876921
• Update Time: 2025-10-30

2-cyclopropyl-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidoacetic acid
• EN300-1482184
• 2-cyclopropyl-2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylheptanamido]acetic acid
• 2171710-03-3

• Inchi： 1S/C28H34N2O5/c1-17(26(31)30-25(27(32)33)19-14-15-19)8-7-9-18(2)29-28(34)35-16-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,17-19,24-25H,7-9,14-16H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： NUYXBRZOYMSJNH-UHFFFAOYSA-N
• SMILES： OC(C(C1CC1)NC(C(C)CCCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidoacetic acid

Recent Advances in the Study of 2-cyclopropyl-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidoacetic acid (CAS: 2171710-03-3)

The compound 2-cyclopropyl-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidoacetic acid (CAS: 2171710-03-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protected amine, has been the subject of several cutting-edge studies aimed at exploring its potential applications in drug discovery and development.

Recent research has focused on the synthesis and optimization of this compound, leveraging its Fmoc-protected amino acid moiety for peptide synthesis and modification. The cyclopropyl group, known for its ability to enhance metabolic stability and modulate conformational properties, has been a key area of investigation. Studies have demonstrated that this structural motif can significantly influence the binding affinity and selectivity of peptide-based therapeutics, making it a valuable tool in the design of novel bioactive molecules.

One of the most notable advancements involves the use of 2-cyclopropyl-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidoacetic acid as a building block in the synthesis of peptide inhibitors targeting specific enzymes involved in inflammatory pathways. Preliminary results from in vitro assays have shown promising inhibitory activity, suggesting potential applications in the treatment of chronic inflammatory diseases. Further optimization of the compound's pharmacokinetic properties is currently underway to enhance its therapeutic efficacy.

In addition to its role in peptide synthesis, this compound has also been explored for its utility in chemical biology probes. Researchers have utilized its Fmoc group for selective labeling and detection of biomolecules in complex biological systems. This approach has provided new insights into protein-protein interactions and cellular signaling pathways, offering a powerful tool for mechanistic studies in drug discovery.

Despite these promising developments, challenges remain in the large-scale production and purification of 2-cyclopropyl-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidoacetic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, with some studies reporting successful scale-up procedures using advanced chromatographic techniques. These advancements are expected to facilitate broader adoption of this compound in both academic and industrial research settings.

Looking ahead, the continued exploration of 2-cyclopropyl-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidoacetic acid holds great promise for the development of next-generation therapeutics and chemical probes. Future research directions may include the investigation of its derivatives for enhanced bioactivity and the integration of this compound into combinatorial chemistry libraries for high-throughput screening. As the field progresses, this molecule is poised to play a pivotal role in advancing our understanding of chemical biology and medicinal chemistry.